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Compound of Interest

Compound Name: 2-Mercaptobenzyl alcohol

Cat. No.: B1360266

Essential Safety and Handling Guide for 2-
Mercaptobenzyl Alcohol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Mercaptobenzyl alcohol in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identifier:

» Name: 2-Mercaptobenzyl alcohol

o CAS No: 4521-31-7[1]

e Molecular Formula: C7TH80S[1]

Primary Hazards:

o Causes serious eye damage.[1][2][3]

e May cause skin and respiratory irritation.[3][4]

» Possesses a strong, unpleasant stench.[1]
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Personal Protective Equipment (PPE) Requirements

The following personal protective equipment is mandatory when handling 2-Mercaptobenzyl

alcohol.
PPE Category Specification Rationale
Chemical safety goggles
meeting ANSI Z87.1 To protect against splashes
Eye and Face Protection standards. A face shield should  that can cause serious eye
be worn over goggles when damage.[1][2]

there is a risk of splashing.[5]

Chemically resistant gloves
) ] (e.g., nitrile or neoprene).[5] A To prevent skin contact, which
Skin Protection ] o
flame-resistant lab coat should  may cause irritation.[3][4]

be worn.[5]

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and To prevent inhalation of dust or
Respiratory Protection particulates (e.g., N95) should vapors, which may cause

be used if dust or aerosols are respiratory irritation.[3][4]

generated outside of a fume

hood.[2][5]

Sturdy, closed-toe shoes are To protect feet from potential
Footwear . _
required.[5] spills.

Operational Plan: Step-by-Step Handling Procedure

1. Engineering Controls and Preparation:

 All handling of 2-Mercaptobenzyl alcohol, both in solid and solution form, must be
conducted in a certified chemical fume hood to control vapor and dust exposure.[5]

o Ensure that a safety shower and an operational eyewash station are readily accessible in the
immediate work area.[5]
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Before starting, ensure all necessary PPE is available and in good condition.

. Handling the Chemical:

Wear the mandatory PPE as specified in the table above. It is recommended to double-
glove.[5]

Avoid direct contact with skin, eyes, and clothing.[1][4]
Do not inhale dust or vapors.[1]

Keep the container tightly closed when not in use.[1]

. Storage:

Store in a cool, dry, and well-ventilated area.[1]
The recommended storage temperature is between 2°C and 8°C.[2]

Keep containers tightly sealed.[1]

Disposal Plan

1

. Waste Segregation and Collection:

2-Mercaptobenzyl alcohol and any contaminated materials must be disposed of as
hazardous waste.

Use a dedicated, clearly labeled, and sealed container for all solid and liquid waste
containing this chemical.

This includes contaminated PPE (such as gloves and disposable lab coats), weighing boats,
and any cleaning materials.

. Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in the sealed hazardous waste container.
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For larger spills, evacuate the area and contact your institution's emergency response team.

Do not let the product enter drains.

3. Final Disposal:

Dispose of the hazardous waste container through an approved waste disposal plant.[1]

All disposal activities must be in accordance with federal, state, and local environmental
regulations.[6]

Workflow for Handling 2-Mercaptobenzyl Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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